1-Bromo-3-(2-iodo-5-(trifluoromethylthio)phenyl)propan-2-one

• Molecular Formula: C10H7BrF3IOS
• Molecular Weight: 439.03 g/mol
• IUPAC Name: 1-bromo-3-[2-iodo-5-(trifluoromethylsulfanyl)phenyl]propan-2-one
• InChI: InChI=1S/C10H7BrF3IOS/c11-5-7(16)3-6-4-8(1-2-9(6)15)17-10(12,13)14/h1-2,4H,3,5H2
• InChI Key: WTFCACZZTWJYKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1SC(F)(F)F)CC(=O)CBr)I

Description

1-Bromo-3-(2-iodo-5-(trifluoromethylthio)phenyl)propan-2-one is a halogen-rich ketone derivative featuring a propan-2-one backbone substituted with bromine at position 1 and a 2-iodo-5-(trifluoromethylthio)phenyl group at position 3. This compound’s unique structure suggests applications in pharmaceutical intermediates or materials science, particularly in halogen-bond-driven molecular recognition or as a precursor in cross-coupling reactions .

Biological Activity

1-Bromo-3-(2-iodo-5-(trifluoromethylthio)phenyl)propan-2-one is a halogenated organic compound with significant potential in biological research and pharmacology. Its unique molecular structure, characterized by the presence of bromine, iodine, and a trifluoromethylthio group, positions it as a candidate for various biological applications, particularly in drug development.

• Molecular Formula : C10H7BrF3IOS
• Molecular Weight : 439.03 g/mol
• CAS Number : 1805677-11-5

The trifluoromethylthio group enhances the compound's lipophilicity, potentially improving its membrane permeability and bioavailability.

The biological activity of 1-Bromo-3-(2-iodo-5-(trifluoromethylthio)phenyl)propan-2-one is primarily attributed to its ability to interact with various biological targets:

• Electrophilic Nature : The halogen atoms (bromine and iodine) can act as electrophiles, facilitating reactions with nucleophilic sites on proteins and nucleic acids.
• Hydrophobic Interactions : The trifluoromethylthio group contributes to hydrophobic interactions with lipid membranes, influencing cellular uptake and activity.

Biological Activities

Research has indicated several important biological activities associated with this compound:

Antitumor Activity

Studies have shown that halogenated compounds can exhibit significant antitumor properties. For instance, similar compounds have demonstrated inhibition of cancer cell proliferation through various pathways such as apoptosis induction and cell cycle arrest.

Antimicrobial Properties

The presence of halogens in organic molecules often correlates with enhanced antimicrobial activity. Preliminary studies suggest that 1-Bromo-3-(2-iodo-5-(trifluoromethylthio)phenyl)propan-2-one may possess notable antibacterial and antifungal properties.

Comparative Analysis

To better understand the biological activity of 1-Bromo-3-(2-iodo-5-(trifluoromethylthio)phenyl)propan-2-one, it is helpful to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
1-Bromo-3-(3-iodo-4-(trifluoromethylthio)phenyl)propan-2-one	Similar halogen substitutions	Different substitution pattern may affect reactivity
1-Bromo-3-(2-bromo-5-(trifluoromethylthio)phenyl)propan-2-one	Halogen at different positions	Variation in halogen positioning influences biological activity
1-Bromo-3-(5-chloro-4-(trifluoromethylthio)phenyl)propan-2-one	Chlorine instead of iodine	Chlorine's smaller size may alter interaction dynamics

Case Studies

Several studies have focused on the synthesis and evaluation of the biological activities of halogenated phenyl compounds:

• Antitumor Efficacy : A study investigated the effects of various brominated and iodinated phenyl compounds on breast cancer cell lines. The results indicated that compounds with both bromine and iodine substitutions exhibited enhanced cytotoxicity compared to their non-halogenated counterparts.
• Antimicrobial Activity : Research into the antimicrobial properties of trifluoromethylthio-containing compounds revealed that these compounds could inhibit the growth of both Gram-positive and Gram-negative bacteria, suggesting a broad-spectrum antimicrobial action.

Comparison with Similar Compounds

Comparison with Structural Analogues

(a) 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one ()

• Structure : Dichlorophenyl substituent at position 3.
• Synthesis : Synthesized via a multi-step reaction involving DIPEA, trimethylsilyl triflate, and N-bromosuccinimide (NBS), yielding 19% after chromatography .
• Key Differences: The dichlorophenyl group introduces moderate electron-withdrawing effects (Cl vs. I/–SCF₃). Lower steric hindrance compared to the iodinated trifluoromethylthio phenyl group in the target compound.

(b) 1-(3-(Trifluoromethyl)phenyl)propan-2-one ()

• Structure : Trifluoromethyl (–CF₃) substituent at the phenyl para position.
• Synthesis : Prepared via hydrolysis of a nitrile intermediate followed by acetylation, used in fenfluramine production .
• Key Differences :
  – The –CF₃ group is less electron-withdrawing than –SCF₃ due to sulfur’s polarizability.
  – Absence of halogens (Br/I) limits utility in substitution reactions.

(c) 2-Bromo-1-(4-methylphenyl)-3-phenyl-prop-2-en-1-one ()

• Structure: Brominated enone with methylphenyl and phenyl substituents.
• Synthesis: Bromination of a propenone precursor, followed by triethylamine-mediated elimination .
• Key Differences :
  – The α,β-unsaturated ketone system enhances electrophilicity compared to the saturated ketone in the target compound.
  – Methyl and phenyl groups provide steric shielding, altering reactivity in nucleophilic additions.

Electronic and Steric Properties

Compound	Substituents	Electron Effects	Steric Hindrance
Target Compound	–I, –SCF₃, –Br	Strongly electron-deficient aryl	High (due to –I and –SCF₃)
1-Bromo-3-(2,4-dichlorophenyl)propan-2-one	–Cl, –Br	Moderate electron withdrawal	Moderate
1-(3-(Trifluoromethyl)phenyl)propan-2-one	–CF₃	Moderate electron withdrawal	Low
2-Bromo-1-(4-methylphenyl)-3-phenyl-prop-2-en-1-one	–Br, –CH₃, –Ph	Electron-deficient enone system	Moderate (from –Ph)